Cas no 1391146-52-3 (Cyclohexanone, 2-(3-aminophenyl)-)

• Product Name: Cyclohexanone, 2-(3-aminophenyl)-
• CAS No: 1391146-52-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD22543013
• CID: 5208835
• Update Time: 2025-05-21

Cyclohexanone, 2-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(3-aminophenyl)-

• MDL： MFCD22543013
• Inchi： 1S/C12H15NO/c13-10-5-3-4-9(8-10)11-6-1-2-7-12(11)14/h3-5,8,11H,1-2,6-7,13H2
• InChI Key： XYIOTHJACZXTAJ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C1=CC=CC(N)=C1

Additional information on Cyclohexanone, 2-(3-aminophenyl)-

Cyclohexanone, 2-(3-aminophenyl)- (CAS No. 1391146-52-3)

The compound Cyclohexanone, 2-(3-aminophenyl)- (CAS No. 1391146-52-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanone ring with a substituted phenyl group containing an amino functionality. The presence of the amino group introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of Cyclohexanone, 2-(3-aminophenyl)- in the development of advanced materials and functional molecules. For instance, researchers have explored its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery and materials engineering. The ability to modify the amino group through various functionalization techniques has opened new avenues for tailoring the properties of this compound to meet specific application requirements.

In terms of its chemical structure, Cyclohexanone, 2-(3-aminophenyl)- consists of a six-membered cyclohexane ring with a ketone group at position 2 and a substituted phenyl group at position 6. The phenyl group is further substituted with an amino group at position 3, creating a unique spatial arrangement that influences its reactivity and solubility properties. This structural complexity makes it an ideal candidate for exploring supramolecular chemistry and self-assembling systems.

One of the most promising applications of Cyclohexanone, 2-(3-aminophenyl)- lies in its use as a precursor for synthesizing biologically active compounds. Recent studies have demonstrated its potential in drug design, particularly in the development of anti-inflammatory and anti-cancer agents. The amino group serves as a reactive site for attaching bioactive moieties, enabling the creation of molecules with enhanced therapeutic efficacy.

Moreover, Cyclohexanone, 2-(3-aminophenyl)- has found applications in polymer chemistry, where it is used as a monomer for synthesizing novel polymeric materials with tailored mechanical and thermal properties. Its ability to participate in various polymerization reactions makes it a valuable component in the development of high-performance polymers for use in electronics, textiles, and biomedical devices.

The synthesis of Cyclohexanone, 2-(3-aminophenyl)- typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by nucleophilic substitution or addition. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In conclusion, Cyclohexanone, 2-(3-aminophenyl)- (CAS No. 1391146-52-3) is a highly versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.